molecular formula C10H16N2O B8452830 2-Methylpyrrole-3-carboxylic acid diethylamide

2-Methylpyrrole-3-carboxylic acid diethylamide

Cat. No.: B8452830
M. Wt: 180.25 g/mol
InChI Key: YRAXSKXMWWLPHL-UHFFFAOYSA-N
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Description

2-Methylpyrrole-3-carboxylic acid diethylamide is a useful research compound. Its molecular formula is C10H16N2O and its molecular weight is 180.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H16N2O

Molecular Weight

180.25 g/mol

IUPAC Name

N,N-diethyl-2-methyl-1H-pyrrole-3-carboxamide

InChI

InChI=1S/C10H16N2O/c1-4-12(5-2)10(13)9-6-7-11-8(9)3/h6-7,11H,4-5H2,1-3H3

InChI Key

YRAXSKXMWWLPHL-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(=O)C1=C(NC=C1)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 1.6 ml of diethylamine in 30 ml of toluene was added 7.5 ml of 2M trimethylaluminum in hexane, and the mixture stirred for 20 minutes. To this mixture was added 1.53 g of 2-methylpyrrole-3-carboxylic acid ethyl ester, and the reaction mixture refluxed overnight. The mixture was cooled, acidified with aqueous 2N hydrochloric acid and extracted twice with ethyl acetate and three times with methylene chloride. Solvent was removed from the combined extracts under reduced pressure, and the residue was flash chromatographed on silica gel, eluting with 75% ethyl acetate/hexane, giving 1.5 g of 2-methylpyrrole-3-carboxylic acid diethylamide, m.p. 120°-121° C., the compound of formula (b).
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Synthesis routes and methods II

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